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Compound of Interest

Compound Name: 4-O-Galloylalbiflorin

Cat. No.: B15595248 Get Quote

4-O-Galloylalbiflorin: A Technical Guide for
Researchers
An In-depth Examination of the Physical, Chemical, and Biological Properties of a Bioactive

Monoterpene Glycoside

This technical guide provides a comprehensive overview of 4-O-Galloylalbiflorin, a natural

compound isolated from the roots of Paeonia lactiflora. This document is intended for

researchers, scientists, and drug development professionals, detailing its known

physicochemical properties, biological activities, and relevant experimental protocols.

Physicochemical Properties
4-O-Galloylalbiflorin is a monoterpene glycoside characterized by a "cage-like" pinane

skeleton, a structural feature of many bioactive constituents from the Paeonia genus. Its

structure consists of an albiflorin moiety esterified with a galloyl group. While detailed

experimental data such as a specific melting point and comprehensive spectral analyses are

not readily available in publicly accessible literature, its fundamental properties have been

established.

Table 1: Physical and Chemical Properties of 4-O-Galloylalbiflorin
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Property Value Source(s)

Molecular Formula C₃₀H₃₂O₁₅ --INVALID-LINK--

Molecular Weight 632.57 g/mol --INVALID-LINK--

CAS Number 929042-36-4 --INVALID-LINK--

IUPAC Name

[(2R,3S,4S,5R,6S)-6-

[[(1R,3R,4R,6S,9S)-9-

(benzoyloxymethyl)-4-hydroxy-

6-methyl-8-oxo-7-

oxatricyclo[4.3.0.0³⁹]nonan-1-

yl]oxy]-3,4,5-trihydroxyoxan-2-

yl]methyl 3,4,5-

trihydroxybenzoate

--INVALID-LINK--

Solubility
Soluble in DMSO (10 mg/mL

reported by vendor)
--INVALID-LINK--

SMILES

CC12CC(C3CC1(C3(C(=O)O2

)COC(=O)C4=CC=CC=C4)OC

5C(C(C(C(O5)COC(=O)C6=C

C(=C(C(=C6)O)O)O)

To cite this document: BenchChem. [Physical and chemical properties of 4-O-
Galloylalbiflorin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595248#physical-and-chemical-properties-of-4-o-
galloylalbiflorin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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